Cas no 25343-70-8 (2,6-Diisopropylphenyl isothiocyanate)

2,6-Diisopropylphenyl isothiocyanate structure
25343-70-8 structure
Product Name:2,6-Diisopropylphenyl isothiocyanate
CAS No:25343-70-8
MF:C13H17NS
MW:219.34578204155
MDL:MFCD00041341
CID:88581
PubChem ID:141194
Update Time:2025-04-18

2,6-Diisopropylphenyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

    • 2,6-Diisopropylphenyl isothiocyanate
    • 1,3-diisopropyl-2-isothiocyanatobenzene
    • 2-isothiocyanato-1,3-di(propan-2-yl)benzene
    • 2,5-DIHYDRO-A,2,4,5-TETRAMETHYL-2-THIAZOLEMETHANETHIOLO
    • 2,6-diisopropylphenyl isothiocyanide
    • BDBM50409542
    • 2,6-diisopropylphenyl-isothiocyanate
    • 25343-70-8
    • FT-0610673
    • EN300-42490
    • 1,3-Diisopropyl-2-isothiocyanato-benzene
    • Benzene,2-isothiocyanato-1,3-bis(1-methylethyl)-
    • D5830
    • A817804
    • 2,6-diisopropyl-phenyl isothiocyanate
    • AKOS003354478
    • 2-isothiocyanato-1, 3-di(propan-2-yl)benzene
    • SY173388
    • DTXSID90179991
    • FS-4233
    • SCHEMBL1457748
    • 2-isothiocyanato-1,3-bis(propan-2-yl)benzene
    • 1,3-Diisopropyl-2-isothiocyanatobenzene #
    • CHEMBL112891
    • MFCD00041341
    • DB-046675
    • G77577
    • 2,6-Diisopropylphenylisothiocyanate
    • MDL： MFCD00041341
    • Inchi： 1S/C13H17NS/c1-9(2)11-6-5-7-12(10(3)4)13(11)14-8-15/h5-7,9-10H,1-4H3
    • InChI Key： HZGOUCYIYIFQHX-UHFFFAOYSA-N
    • SMILES： S=C=NC1C(=CC=CC=1C(C)C)C(C)C
    • BRN： 2416576

Computed Properties

  • Exact Mass: 219.10800
  • Monoisotopic Mass: 219.108
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 5.6
  • Topological Polar Surface Area: 44.4A^2

Experimental Properties

  • Color/Form: Not determined
  • Density: 1,01 g/cm3
  • Boiling Point: 140°C 5mm
  • Flash Point: 139-140°C/5mm
  • Refractive Index: 1.5830
  • PSA: 44.45000
  • LogP: 4.66770
  • Solubility: Not determined
  • Sensitiveness: Moisture Sensitive

2,6-Diisopropylphenyl isothiocyanate Security Information

2,6-Diisopropylphenyl isothiocyanate Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2,6-Diisopropylphenyl isothiocyanate Pricemore >>

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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D140554-5g
2,6-Diisopropylphenyl isothiocyanate
 25343-70-8 95%
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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D918171-1g
1,3-Diisopropyl-2-isothiocyanatobenzene
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Ambeed
A616391-1g
2,6-Diisopropylphenylisothiocyanate
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abcr
AB179110-1 g
2,6-Diisopropylphenyl isothiocyanate, 97%; .
 25343-70-8 97%
1 g
 €64.30 2023-07-20

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